Cas no 1784486-12-9 ({3-Azabicyclo[3.1.0]hexan-6-yl}methanamine)

{3-Azabicyclo[3.1.0]hexan-6-yl}methanamine is a bicyclic amine compound featuring a unique azabicyclo[3.1.0]hexane scaffold, which confers structural rigidity and potential bioactivity. Its strained ring system and amine functionality make it a valuable intermediate in pharmaceutical synthesis, particularly for the development of central nervous system (CNS) targeting agents and enzyme inhibitors. The compound's compact, three-dimensional structure enhances binding affinity and selectivity in drug design. It is commonly utilized in medicinal chemistry for scaffold diversification and as a precursor to bioactive molecules. High purity grades are available for research applications, ensuring reproducibility in synthetic and pharmacological studies. Proper handling under inert conditions is recommended due to its reactivity.

{3-Azabicyclo[3.1.0]hexan-6-yl}methanamine structure

1784486-12-9 structure

Product Name:{3-Azabicyclo[3.1.0]hexan-6-yl}methanamine

CAS No:1784486-12-9

MF:C₆H₁₂N₂

MW:112.172881126404

MDL:MFCD28654010

CID:5685868

PubChem ID:22291180

Update Time:2025-08-09

{3-Azabicyclo[3.1.0]hexan-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

- EN300-2520703
- SCHEMBL1389189
- {3-azabicyclo[3.1.0]hexan-6-yl}methanamine
- 1784486-12-9
- 3-Azabicyclo[3.1.0]hexane-6-methanamine
- {3-Azabicyclo[3.1.0]hexan-6-yl}methanamine
- MDL： MFCD28654010
- Inchi： 1S/C6H12N2/c7-1-4-5-2-8-3-6(4)5/h4-6,8H,1-3,7H2
- InChI Key： FPNKSZLNRGEBSO-UHFFFAOYSA-N
- SMILES： N1CC2C(CN)C2C1

Computed Properties

Exact Mass: 112.100048391g/mol
Monoisotopic Mass: 112.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 92.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 38Å²

Experimental Properties

Density: 1.036±0.06 g/cm3(Predicted)
Boiling Point: 216.8±8.0 °C(Predicted)
pka: 11.16±0.40(Predicted)

{3-Azabicyclo[3.1.0]hexan-6-yl}methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2520703-0.05g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9	95%	0.05g	$707.0	2024-06-19
Enamine	EN300-2520703-0.1g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9	95%	0.1g	$741.0	2024-06-19
Enamine	EN300-2520703-0.25g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9	95%	0.25g	$774.0	2024-06-19
Enamine	EN300-2520703-0.5g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9	95%	0.5g	$809.0	2024-06-19
Enamine	EN300-2520703-1.0g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9	95%	1.0g	$842.0	2024-06-19
Enamine	EN300-2520703-2.5g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9	95%	2.5g	$1650.0	2024-06-19
Enamine	EN300-2520703-5.0g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9	95%	5.0g	$2443.0	2024-06-19
Enamine	EN300-2520703-10.0g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9	95%	10.0g	$3622.0	2024-06-19
Enamine	EN300-2520703-1g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9		1g	$842.0	2023-09-15
Enamine	EN300-2520703-5g	{3-azabicyclo[3.1.0]hexan-6-yl}methanamine	1784486-12-9		5g	$2443.0	2023-09-15